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Compound of Interest

Compound Name: C.I. Disperse Blue A press cake

Cat. No.: B12278700 Get Quote

Introduction to C.I. Disperse Blue 79
C.I. Disperse Blue 79 is a high-energy monoazo disperse dye, primarily utilized in the textile

industry for dyeing synthetic fibers, particularly polyester and its blends.[1][2] Its molecular

structure, characterized by a bromo- and dinitro-substituted diazo component coupled to an

acetamido- and ethoxy-substituted aniline derivative, imparts a deep navy blue shade with

good fastness properties, making it a commercially significant colorant for achieving dark hues.

[3][4]

Chemical and Physical Properties
The chemical and physical properties of C.I. Disperse Blue 79 are summarized in the tables

below. These properties are crucial for its application in dyeing processes and for

understanding its environmental fate and toxicological profile.
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Property Value

IUPAC Name

2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-

bromo-4,6-dinitrophenyl)diazenyl]-2-

ethoxyanilino]ethyl acetate

CAS Number 12239-34-8

C.I. Number 11345

Molecular Formula C₂₄H₂₇BrN₆O₁₀[4][5]

Molecular Weight 639.41 g/mol [4][5]

Chemical Structure
Azo, containing bromo, nitro, acetamido, and

ethoxy functional groups.

Physicochemical Data
Property Value

Physical Form Blue-gray powder[4]

Melting Point 146 °C[5]

UV-Vis λmax 550 nm (in solution)

Solubility
Soluble in acetone;[4] Water solubility: 0.6394

µg/L at 25 °C[5]

Octanol/Water Partition Coefficient (logP) 4.57

Tinctorial and Fastness Properties
The fastness properties of a dye are critical for its performance in textile applications, indicating

the resistance of the color to fading or bleeding under various conditions.
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Fastness Property Rating (out of 5, unless specified)

Light Fastness (Xenon Arc) 4-5[6]

Washing Fastness 4-5[6]

Sublimation Fastness 4-5 (Good)[4][6]

Rubbing Fastness (Dry) 4-5[6]

Experimental Protocols
Synthesis of C.I. Disperse Blue 79
The synthesis of C.I. Disperse Blue 79 is a two-step process involving diazotization followed by

an azo coupling reaction.

Step 1: Diazotization of 2-bromo-4,6-dinitroaniline

In a suitable reaction vessel, dissolve 2-bromo-4,6-dinitroaniline in a mixture of concentrated

sulfuric acid and nitrosylsulfuric acid at a temperature maintained between 0-5 °C.

Stir the mixture until the diazotization is complete, which can be monitored by testing for the

absence of the starting amine using a suitable indicator.

Step 2: Azo Coupling

Prepare a solution of the coupling component, 2,2'-((5-acetamido-2-

ethoxyphenyl)imino)diethyl diacetate, in an appropriate solvent system (e.g., a mixture of

acetic acid and water).[4]

Cool the solution of the coupling component to 0-5 °C.

Slowly add the diazonium salt solution from Step 1 to the solution of the coupling component

while maintaining the temperature below 10 °C and ensuring efficient stirring.

The pH of the reaction mixture should be maintained in the acidic range (pH 5-6) to facilitate

the coupling reaction.[4]
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After the addition is complete, continue stirring the mixture for several hours until the

coupling reaction is complete.

The resulting dye precipitate is then collected by filtration, washed with water until neutral,

and dried.

Purification
The crude C.I. Disperse Blue 79 can be purified by recrystallization from a suitable solvent,

such as a mixture of ethanol and water or dimethylformamide (DMF), to remove unreacted

starting materials and by-products.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of C.I. Disperse Blue 79.[7][8]

Column: C18 stationary phase.

Mobile Phase: A gradient of acetonitrile and water, with an acidic modifier such as

phosphoric acid or formic acid for Mass Spectrometry compatibility.[7][8]

Detection: UV-Vis detector at the wavelength of maximum absorbance (e.g., 550 nm).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Toxicological Profile
Toxicological studies on C.I. Disperse Blue 79 and its close analogue C.I. Disperse Blue 79:1

have been conducted. These studies, which included assessments of mutagenicity, subchronic

toxicity, and developmental toxicity, have provided evidence for the safety of these dyes under

the conditions tested, suggesting they are safe for both industrial users and consumers of

textiles dyed with them.[9] However, as with many colorants, exposure to the dye in its

powdered form should be minimized to avoid respiratory and skin sensitization.
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Industrial Application: Dyeing of Polyester
C.I. Disperse Blue 79 is particularly suitable for the high-temperature, high-pressure exhaust

dyeing of polyester fibers, a process that ensures good dye penetration and fastness.[4][10]
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Caption: Workflow for the high-temperature exhaust dyeing of polyester fabric with C.I.

Disperse Blue 79.

Conclusion
C.I. Disperse Blue 79 serves as a valuable case study for understanding the properties and

applications of disperse dyes. Its robust chemical structure provides excellent color and

fastness on synthetic fibers, making it a staple in the textile industry. The provided data and

protocols offer a foundational understanding for researchers and professionals working with
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this class of compounds. Further research into the biological interactions and environmental

degradation pathways of such dyes remains an important area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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